2-Hydroxy-2-methylpentanoic acid
Overview
Description
2-Hydroxy-2-methylpentanoic acid is an organic compound with the molecular formula C6H12O3 . It has an average mass of 132.158 Da and a monoisotopic mass of 132.078644 Da . The systematic name for this compound is 2-Hydroxy-2-methylpentanoic acid .
Molecular Structure Analysis
The molecular structure of 2-Hydroxy-2-methylpentanoic acid consists of a pentanoic acid backbone with a hydroxy (OH) group and a methyl (CH3) group attached to the second carbon atom . The compound’s SMILES notation is CCCC©(C(=O)O)O .Physical And Chemical Properties Analysis
2-Hydroxy-2-methylpentanoic acid has a density of 1.1±0.1 g/cm3, a boiling point of 251.3±13.0 °C at 760 mmHg, and a flash point of 120.1±16.3 °C . It has a molar refractivity of 32.9±0.3 cm3, and its polar surface area is 58 Å2 . The compound is predicted to be readily biodegradable .Scientific Research Applications
Food Preservation
2-Hydroxy-2-methylpentanoic acid has been found to have potential applications in food preservation. A study found that certain Lactobacillus species isolated from rice rinsed water produced antifungal metabolites, including organic acids, which showed remarkable antifungal activity against Aspergillus species . This suggests that 2-Hydroxy-2-methylpentanoic acid could be used as a natural preservative in food products.
Flavoring Agent
This compound has been identified in the brew of cooked clam (Meretrix lusoria), suggesting its potential use as a flavoring agent . The unique flavor profile of 2-Hydroxy-2-methylpentanoic acid could enhance the taste of various food products.
Chemical Synthesis
2-Hydroxy-2-methylpentanoic acid can serve as a precursor in the synthesis of various other compounds. For instance, it can be used to produce its methyl ester , which might have its own set of applications in different fields.
Pharmaceuticals
The potential antifungal activity of 2-Hydroxy-2-methylpentanoic acid suggests its possible use in the development of antifungal drugs . Further research could explore this potential application in more detail.
Cosmetics
Given its potential antifungal properties , 2-Hydroxy-2-methylpentanoic acid could be used in cosmetic products to prevent the growth of fungi, thereby increasing the shelf life of these products.
Safety and Hazards
Mechanism of Action
Target of Action
2-Hydroxy-2-methylpentanoic acid, also known as 2-hydroxy-3-methylvaleric acid (HMVA), is an organic acid generated by L-isoleucine metabolism It’s known that organic acids, including hmva, are important contributors to the antifungal potential of certain bacterial species .
Mode of Action
It’s known that hydroxy fatty acids (hfas) such as hmva have been reported for their antifungal activities . These compounds likely interact with fungal cells, disrupting their normal functions and leading to their inhibition or death.
Biochemical Pathways
2-Hydroxy-2-methylpentanoic acid is a product of L-isoleucine metabolism . It’s derived from the reduction of 2-Keto-3-methylvaleric acid (KMVA), possibly through the action of a lactate dehydrogenase
Result of Action
The primary known result of the action of 2-Hydroxy-2-methylpentanoic acid is its antifungal activity . It’s been found that various metabolites isolated from non-dairy sources, including HMVA, showed antifungal activity especially against Aspergillus species .
Action Environment
The action, efficacy, and stability of 2-Hydroxy-2-methylpentanoic acid can be influenced by various environmental factors. For instance, the compound’s volatility and solubility can affect its distribution and availability in different environments . .
properties
IUPAC Name |
2-hydroxy-2-methylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-3-4-6(2,9)5(7)8/h9H,3-4H2,1-2H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIEZUWIUHAKFHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20330093 |
Source
|
| Record name | 2-hydroxy-2-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20330093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-2-methylpentanoic acid | |
CAS RN |
28892-68-4 |
Source
|
| Record name | NSC189698 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=189698 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-hydroxy-2-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20330093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
